BE“GHE Foundational & Exploratory

Check Availability & Pricing

Cinnamylamine: A Technical Guide to its CAS
Number and Safety Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cinnamylamine

Cat. No.: B3425600

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinnamylamine, systematically known as (E)-3-phenylprop-2-en-1-amine, is an aromatic
amine that serves as a valuable building block in organic synthesis. Its structural motif is found
in a variety of pharmacologically active compounds. This technical guide provides a
comprehensive overview of the Chemical Abstracts Service (CAS) number for the most
common isomer of cinnamylamine, its detailed safety profile, and essential handling protocols
pertinent to a research and development setting.

Chemical Identification and Properties

The most frequently encountered isomer of cinnamylamine is the trans or (E) isomer.

Table 1: Chemical Identification of (E)-Cinnamylamine
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Identifier Value

Chemical Name (E)-3-Phenylprop-2-en-1-amine

Synonyms trans-Cinnamylamine, (E)-3-Phenylallylamine
CAS Number 4335-60-8[1][2][3]

Molecular Formula CoH11N[2][3]

Molecular Weight 133.19 g/mol [2][3]

Table 2: Physical and Chemical Properties of (E)-Cinnamylamine

Property Value
Appearance Data not available
Odor Data not available
Melting Point Data not available
Boiling Point Data not available
Density Data not available
Solubility Data not available
XLogP3 1.7

Safety and Hazard Information

The following tables summarize the known hazard classifications and safety precautions for
cinnamylamine. It is imperative to consult the full Safety Data Sheet (SDS) before handling
this chemical.

Table 3: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Not Classified -
Skin Corrosion/Irritation Not Classified -
Serious Eye Damage/Eye Not Classified )

Irritation

Specific Target Organ Toxicity

The toxicological properties

have not been thoroughly

investigated.
Table 4: Precautionary Statements
Type Code Statement
] Wash skin thoroughly after
Prevention P264 i
handling.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF IN EYES: Rinse cautiously
with water for several minutes.
Response P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.
Store in a well-ventilated
Storage - place. Keep container tightly
closed.
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Experimental Protocols
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Safe Handling and Storage

Proper handling and storage of cinnamylamine are crucial to ensure the safety of laboratory
personnel and to maintain the integrity of the compound.

1. Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield are mandatory.
e Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile, neoprene).

o Skin and Body Protection: A standard laboratory coat should be worn. Ensure full skin
coverage.

2. Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.

e An eyewash station and a safety shower must be readily accessible.

3. Storage Conditions:

« Store in a tightly sealed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area.

o Recommended storage temperature is between 2-8°C in a refrigerator.[2]

» Store away from incompatible materials such as strong oxidizing agents and acids.

Spill Management

In the event of a cinnamylamine spill, the following protocol should be followed:
o Evacuate: Immediately evacuate all non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated.
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o Contain: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the
spill. Do not use combustible materials, such as sawdust.

o Collect: Carefully scoop the absorbed material into a sealable, labeled container for
hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.

» Dispose: Dispose of all contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.

Waste Disposal

Chemical waste must be disposed of responsibly to prevent environmental contamination and
ensure regulatory compliance.

o Containerize: Collect all cinnamylamine waste in a designated, properly labeled, and sealed
hazardous waste container.

o Labeling: The container must be clearly labeled with "Hazardous Waste" and the full
chemical name.

o Disposal Route: Arrange for disposal through a licensed hazardous waste disposal company.
Do not discharge cinnamylamine or its containers into drains or the environment.

Signaling Pathway and Biological Relevance

Cinnamylamine derivatives have been investigated for their biological activity, notably as
inhibitors of monoamine oxidase (MAQO). MAOs are enzymes responsible for the degradation of
monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine. Inhibition of
MAO leads to an increase in the concentration of these neurotransmitters in the synaptic cleft,
a mechanism that is utilized in the treatment of depression and other neurological disorders.

The following diagram illustrates the basic principle of MAO inhibition.
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Caption: Monoamine Oxidase (MAO) Inhibition Pathway.

Conclusion

This technical guide provides essential information regarding the CAS number, safety,
handling, and biological relevance of cinnamylamine for professionals in research and drug
development. Adherence to the outlined safety protocols is paramount to mitigate risks
associated with the handling and use of this compound. While the full toxicological profile of
cinnamylamine is not yet exhaustively characterized, the information provided herein serves
as a critical foundation for its safe and effective utilization in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. pharmaffiliates.com [pharmaffiliates.com]

3. 3-Phenylprop-2-en-1-amine | C9H11N | CID 20369 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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and Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3425600#cinnamylamine-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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